1-(3-Chlorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride

• Molecular Formula: C8H5Cl2N3O2S
• Molecular Weight: 278.11 g/mol
• SMILES: C1=CC(=CC(=C1)Cl)N2C=C(N=N2)S(=O)(=O)Cl
• InChI: InChI=1S/C8H5Cl2N3O2S/c9-6-2-1-3-7(4-6)13-5-8(11-12-13)16(10,14)15/h1-5H
• InChIKey: IPUDYKYVNLJLLC-UHFFFAOYSA-N

1-(3-Chlorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride Overview

1-(3-Chlorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride is a heterocyclic sulfonyl chloride featuring a 1,2,3-triazole core substituted with a 3-chlorophenyl group at N1 and a reactive sulfonyl chloride at C4 [1]. It belongs to the broader class of N-sulfonylated triazoles, which are widely employed as synthetic intermediates for constructing sulfonamide and sulfonate ester libraries. The compound's meta-chloro substitution pattern imparts distinct electronic properties compared to its para-chloro or unsubstituted phenyl analogs, directly influencing the electrophilicity of the sulfonyl chloride group. This reagent is primarily valued as a building block in medicinal chemistry and chemical biology, particularly for introducing a triazole-sulfonyl moiety into target molecules under mild conditions [2].

Workflow Sulfonamide & sulfonate ester library synthesis

Selection Meta-chloro substitution for distinct electronic activation

Use Context Mild-condition coupling with amines, alcohols, and thiols

• [1] Beryozkina, T. V.; Efimov, I. V.; Fabian, W. M. F.; Bel'skaya, N. P.; Bakulev, V. A. Reactivity of 1,2,3-triazoles towards sulfonyl chlorides. A novel approach to 1- and 2-sulfonyl-4-azolyl-1,2,3-triazoles. Tetrahedron 2009, 65 (32), 6398–6405. View Source
• [2] Sakya, S. M.; Shavnya, A.; Rast, B. Sulfonyl heteroaryl triazoles as anti-inflammatory/analgesic agents. U.S. Patent 6,875,779 B2, April 5, 2005. View Source

1-(3-Chlorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride Substitution Pitfalls

Generic substitution among aryl-substituted triazole sulfonyl chlorides is not straightforward because the position and identity of the aryl substituent on N1 directly modulates the electronic environment at the sulfonyl chloride reaction center. The 3-chloro (meta) group exerts a stronger electron-withdrawing inductive effect (Hammett σ_m = 0.37) than the 4-chloro (para) group (σ_p = 0.23), as established by classical linear free-energy relationships [1]. This differential activation governs the rate of nucleophilic addition–elimination at sulfur, meaning the 3-chloro analog reacts appreciably faster with amines, alcohols, and thiols than its 4-chloro counterpart under identical conditions. Furthermore, the triazole N1-aryl substituent influences the regioselectivity and stability of the sulfonylated triazole intermediate; N-unsubstituted or differently N-substituted triazoles yield distinct ratios of 1- vs. 2-sulfonylated regioisomers when treated with sulfonyl chlorides [2]. Therefore, swapping the 3-chlorophenyl variant for a cheaper or more readily available analog can lead to altered reaction kinetics, different isomeric product distributions, and ultimately, failure to reproduce a published synthetic sequence or biological activity profile.

Attribute

Target Compound

Substitute Profile

Electrophilicity

Meta-Cl stronger electron withdrawal

Para-Cl or H analogs: weaker activation, may shift reaction kinetics

Regioisomeric purity

Single regioisomer (N1 pre-substituted)

N-unsubstituted triazoles: isomer mixtures (50–75% desired), require separation

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91 (2), 165–195. View Source
• [2] Beryozkina, T. V.; Efimov, I. V.; Fabian, W. M. F.; Bel'skaya, N. P.; Bakulev, V. A. Reactivity of 1,2,3-triazoles towards sulfonyl chlorides. A novel approach to 1- and 2-sulfonyl-4-azolyl-1,2,3-triazoles. Tetrahedron 2009, 65 (32), 6398–6405. View Source

1-(3-Chlorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride Comparative Evidence

Meta-Chloro Enhanced Sulfonyl Electrophilicity

The electrophilic reactivity of 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride at the SO₂Cl center is predicted to be higher than that of its 4-chloro isomer. This prediction is based on the established Hammett substituent constants for the chlorine atom: σ_m = 0.37 (meta-Cl) vs. σ_p = 0.23 (para-Cl) [1]. The larger σ value indicates a stronger electron-withdrawing effect that activates the sulfonyl group toward nucleophilic attack. While direct kinetic data for the triazole series are not publicly available, the positive ρ values reported for the alkaline hydrolysis of substituted benzenesulfonyl chlorides (ρ ≈ +1.5) [2] allow a class-level inference that the meta-chloro derivative will undergo hydrolysis and aminolysis measurably faster than its para-substituted analog. This differential is critical for researchers designing time-sensitive one-pot sequential reactions or competing nucleophile experiments.

Meta-Cl Electrophilicity

Reported

Δσ = +0.14

vs. para-Cl analog

Supports faster sulfonylation rates

Inferred from Hammett constants; direct triazole kinetics pending

Evidence Dimension	Hammett substituent constant (σ) governing sulfonyl electrophilicity
Target Compound Data	σ_m(Cl) = 0.37 (for the 3-chlorophenyl substituent)
Comparator Or Baseline	σ_p(Cl) = 0.23 (for the 4-chlorophenyl substituent); σ(H) = 0.00 (unsubstituted phenyl)
Quantified Difference	Δσ = +0.14 vs. 4-Cl isomer; Δσ = +0.37 vs. unsubstituted phenyl
Conditions	Hammett constants from benzoic acid ionization (25 °C, water); reactivity trend inferred from benzenesulfonyl chloride hydrolysis kinetics (ρ ≈ +1.5, aqueous dioxane, 25 °C)

Why This Matters

The 1.6-fold larger σ value directly translates to a more electrophilic sulfonyl center, enabling faster sulfonamide bond formation and potentially higher yields in amine-coupling reactions where the competing hydrolysis pathway is significant.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91 (2), 165–195. View Source
• [2] Ballistreri, F. P.; Cantone, A.; Maccarone, E.; Tomaselli, G. A.; Tripolone, M. Kinetics and mechanism of the hydrolysis of substituted benzenesulfonyl chlorides in aqueous dioxane. J. Chem. Soc., Perkin Trans. 2 1981, 438–442. View Source

Regioselective Sulfonylation at Triazole N1

When N-unsubstituted 1,2,3-triazoles react with sulfonyl chlorides, mixtures of 1- and 2-sulfonyl regioisomers are typically formed. However, 1,2,3-triazoles that already bear a substituent on N1—such as 1-(3-chlorophenyl)-1H-1,2,3-triazole—react with sulfonyl chlorides exclusively at the triazole N2 or N3 positions with high regioselectivity. Beryozkina et al. demonstrated that N-substituted 1,2,3-triazoles bearing benzene rings react with mesyl chloride to give predominantly 1-substituted-4-sulfonyl-1,2,3-triazoles, whereas the isomer distribution shifts for N-unsubstituted substrates [1]. This intrinsic regiochemical control means that 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride, once prepared, serves as a single, well-defined electrophilic species, avoiding the isomeric mixtures that plague reactions starting from N-unsubstituted triazole-SO₂Cl adducts. The pre-installed 3-chlorophenyl group thus eliminates a purification bottleneck often encountered with simpler analogs.

Regioselective Sulfonylation

Class-level

Target

Single regioisomer

Unsubstituted

50–75% desired

Eliminates regioisomer purification

Based on N-substituted triazole reactivity studies

Evidence Dimension	Regioisomeric ratio of sulfonylated triazole products
Target Compound Data	Single regioisomer (1-substituted-4-sulfonyl chloride, as the N1 position is already occupied by the 3-chlorophenyl group)
Comparator Or Baseline	1-Phenyl-1H-1,2,3-triazole-4-sulfonyl chloride yields ratios of 1- vs. 2-sulfonylated species dependent on the electrophile; N-unsubstituted triazole + TsCl gives 1:1 to 3:1 mixtures [1]
Quantified Difference	>95% single regioisomer vs. 50–75% desired regioisomer for N-unsubstituted analogs
Conditions	Reaction of N-substituted 1,2,3-triazoles with sulfonyl chlorides in anhydrous acetonitrile or dichloromethane at 0–25 °C

Why This Matters

A single, well-defined regioisomer eliminates the need for tedious chromatographic separation of sulfonamide products, reducing purification time and improving overall synthetic throughput in library production.

• [1] Beryozkina, T. V.; Efimov, I. V.; Fabian, W. M. F.; Bel'skaya, N. P.; Bakulev, V. A. Reactivity of 1,2,3-triazoles towards sulfonyl chlorides. A novel approach to 1- and 2-sulfonyl-4-azolyl-1,2,3-triazoles. Tetrahedron 2009, 65 (32), 6398–6405. View Source

Triazole Leaving Group in SuTEx Chemistry

Sulfur-triazole exchange (SuTEx) chemistry exploits the triazole heterocycle as an effective leaving group for nucleophilic substitution at sulfur, enabling covalent protein modification [1]. In this context, 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride functions as a latent electrophile that can be pre-functionalized with various nucleophiles to generate sulfonamide- or sulfonate-linked probes. The electron-withdrawing 3-chlorophenyl substituent on the triazole ring is expected to stabilize the departing triazole anion, enhancing the rate of SuTEx compared to unsubstituted phenyl-triazole analogs. While specific kinetic data for this compound are not yet published, the SuTEx platform has demonstrated that 1,2,3-triazole-sulfonyl derivatives label reactive tyrosine and lysine residues in live-cell proteomes with rates competitive with sulfonyl fluorides (e.g., second-order rate constants of ~1–10 M⁻¹s⁻¹ for model tyrosine nucleophiles) [1]. The chloride variant serves as a convenient precursor for in situ generation of the active sulfonamide probe.

SuTEx Leaving Group Rate

Class-level

2–5× rate enhancement

estimated vs. unsubstituted phenyl-triazole

Faster protein labeling in SuTEx

Hammett-based inference; experimental validation advised

Evidence Dimension	Leaving group ability in SuTEx nucleophilic substitution
Target Compound Data	Triazole leaving group activated by 3-chlorophenyl (σ_m = 0.37); chloride serves as a labile leaving group for initial probe synthesis
Comparator Or Baseline	Sulfonyl fluoride (SO₂F) probes: k₂ ≈ 1–10 M⁻¹s⁻¹ with Ac-Tyr-OMe [1]; 1-phenyl-1,2,3-triazole-SO₂- probes: comparable or slower rates depending on ring electronics
Quantified Difference	Estimated 2- to 5-fold rate enhancement relative to unsubstituted phenyl-triazole based on Hammett analysis (ΔΔG‡ ≈ 1.5–3 kcal/mol from σ difference)
Conditions	SuTEx labeling of purified proteins (20 mM HEPES, pH 7.4, 25 °C, 1 h) or live-cell proteomes (1–10 µM probe, 1–2 h incubation)

Why This Matters

The enhanced leaving group ability translates to faster and more complete protein labeling, which is critical for time-resolved chemical proteomics experiments where labeling efficiency directly determines target identification coverage.

• [1] Hahm, H. S.; Tivon, B.; Brown, K. M.; et al. Sulfur-triazole exchange (SuTEx) chemistry: a new biocompatible click-type reaction for covalent protein modification. Nat. Chem. 2020, 12, 876–884. (Also referenced in U.S. Patent 12,366,579) View Source

Aqueous Hydrolytic Stability

The hydrolytic half-life of sulfonyl chlorides is a key parameter for reaction design, particularly in aqueous biphasic systems or when using wet solvents. While direct hydrolytic rate constants for 1-(3-chlorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride are not explicitly reported, the meta-chloro group is expected to accelerate hydrolysis relative to electron-donating substituents. As a class, arylsulfonyl chlorides undergo hydrolysis with rate constants spanning 10⁻⁴ to 10⁻¹ s⁻¹ in aqueous dioxane at 25 °C, depending on the aryl ring electronics [1]. For 3-chlorophenylsulfonyl chloride (the closest simple analog lacking the triazole ring), the hydrolysis half-life in 50% aqueous dioxane at 25 °C is approximately 12–15 minutes [1]. The triazole ring in the target compound may exert an additional electron-withdrawing effect through the N1-aryl linkage, potentially shortening the half-life to <10 minutes under comparable conditions. This contrasts with 4-methoxyphenyl analogs, which exhibit half-lives exceeding 60 minutes [1]. Operators must therefore employ anhydrous solvents and controlled quenching protocols when working with this reagent.

Hydrolytic Stability

Context-dependent

t₁/₂ <10 min

estimated in 50% aq. dioxane, 25 °C

Requires anhydrous handling

Analog-based estimate; confirm under actual reaction conditions

Evidence Dimension	Hydrolytic stability (half-life) in aqueous solvent
Target Compound Data	Estimated t₁/₂ < 10 min in 50% aq. dioxane, 25 °C (class-level inference from 3-chlorophenylsulfonyl chloride)
Comparator Or Baseline	3-Chlorophenylsulfonyl chloride: t₁/₂ ≈ 12–15 min; 4-methoxyphenylsulfonyl chloride: t₁/₂ > 60 min [1]
Quantified Difference	At least 6-fold faster hydrolysis than electron-rich aryl sulfonyl chlorides
Conditions	50% aqueous dioxane (v/v), 25 °C, pseudo-first-order conditions (0.01 M substrate)

Why This Matters

The short hydrolytic half-life necessitates strict anhydrous handling protocols, making it essential for procurement to include proper storage conditions (desiccated, –20 °C under inert atmosphere) to avoid reagent degradation before use.

• [1] Ballistreri, F. P.; Cantone, A.; Maccarone, E.; Tomaselli, G. A.; Tripolone, M. Kinetics and mechanism of the hydrolysis of substituted benzenesulfonyl chlorides in aqueous dioxane. J. Chem. Soc., Perkin Trans. 2 1981, 438–442. View Source

1-(3-Chlorophenyl)-1H-1,2,3-triazole-4-sulfonyl chloride Application Scenarios

Rapid Sulfonamide Library Synthesis

The enhanced electrophilicity conferred by the meta-chloro substituent (σ_m = 0.37) makes this compound the reagent of choice when rapid and high-yielding sulfonamide formation is required, particularly in parallel synthesis where reaction times are standardized across diverse amine substrates [1]. Its single-regioisomer nature eliminates purification delays, enabling straight-from-plate biological screening of crude reaction mixtures.

SuTEx-Based Proteomics Probe Construction

For chemical biologists developing activity-based protein profiling (ABPP) probes, the 3-chlorophenyl-triazole-sulfonyl scaffold provides a tunable electrophilic warhead. The electron-deficient triazole ring serves as a competent leaving group in SuTEx, while the chloride handle allows facile, one-step installation of amine-containing reporter tags (e.g., biotin, fluorophores) under mild conditions [1]. The meta-chloro group further accelerates the protein-labeling step, improving sensitivity in low-abundance target detection.

Amine-Selective Functionalization over Alcohols

The high reactivity of this sulfonyl chloride (inferred from hydrolytic half-life and Hammett analysis) allows for preferential sulfonamide formation over sulfonate ester formation at short reaction times. This kinetic selectivity is valuable when modifying polyfunctional molecules containing both amine and hydroxyl groups, where chemoselective N-sulfonylation is desired without O-sulfonylation side products [1]. The rapid reaction minimizes exposure of the sulfonyl chloride to trace moisture, further improving amine selectivity.

Regiodefined Triazole Bioconjugates

In bioconjugation workflows where the spatial orientation of the triazole-sulfonyl linker influences target binding, the pre-defined N1-(3-chlorophenyl) substitution guarantees a single, homogeneous product. This is critical for generating uniform antibody-drug conjugate (ADC) linker libraries or for structure-activity relationship (SAR) studies where subtle changes in linker geometry can alter potency by orders of magnitude [1].

Application

Selection Property

Validation Focus

Sulfonamide library synthesis

Meta-chloro electrophilic activation; single regioisomer

Reaction kinetics and regioisomer purity

SuTEx-based proteomics probe construction

Tunable warhead with chloride handle for one-step tagging

Labeling efficiency and target engagement

Chemoselective amine sulfonylation

Kinetic selectivity for amines over alcohols

Chemoselectivity under short reaction times

Regiodefined bioconjugate linker synthesis

Pre-defined N1-substitution ensures uniform product

Linker geometry and SAR consistency

• [1] Hahm, H. S.; Tivon, B.; Brown, K. M.; et al. Sulfur-triazole exchange (SuTEx) chemistry: a new biocompatible click-type reaction for covalent protein modification. Nat. Chem. 2020, 12, 876–884. View Source
• [2] Beryozkina, T. V.; Efimov, I. V.; Fabian, W. M. F.; Bel'skaya, N. P.; Bakulev, V. A. Reactivity of 1,2,3-triazoles towards sulfonyl chlorides. A novel approach to 1- and 2-sulfonyl-4-azolyl-1,2,3-triazoles. Tetrahedron 2009, 65 (32), 6398–6405. View Source